Cas no 10312-58-0 (Propanoic acid,3-mercapto-,1,1'-[2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-1,3-propanediyl] ester)

• Product Name: Propanoic acid,3-mercapto-,1,1'-[2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-1,3-propanediyl] ester
• CAS No: 10312-58-0
• MF: C₁₄H₂₄O₆S₃
• MW: 384.531761169434
• CID: 230036
• PubChem ID: 82541
• Update Time: 2025-04-19

Propanoic acid,3-mercapto-,1,1'-[2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-1,3-propanediyl] ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-,1,1'-[2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-1,3-propanediyl] ester
• TRIMETHYLOLETHANE TRI-(3-MERCAPTO PROPIONATE)
• Einecs 233-691-4
• ropanediylester
• 1,1,1-TRIMETHYLOLPROPANE TRIS-(3-MERCAPTOPROPIONATE)
• 2-HYDROXYMETHYL-2-METHYL-1,3-PROPANEDIOL TRIS-(3-MERCAPTOPROPIONATE)
• propanoicacid,3-mercapto-,2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-1,3-p
• 2-[(3-mercapto-1-oxopropoxy)methyl]-2-methylpropane-1,3-diyl bis[3-mercaptopropionate]
• Propanoic acid, 3-mercapto-, 2-((3-mercapto-1-oxopropoxy)methyl)-2-methyl-1,3-propanediyl ester
• Propanoic acid, 3-mercapto-, 1,1'-(2-((3-mercapto-1-oxopropoxy)methyl)-2-methyl-1,3-propanediyl) ester
• Propanoic acid, 3-mercapto-, 2-[(3-mercapto-1-oxopropoxy)methyl]-2-methyl-1,3-propanediyl ester
• 10312-58-0
• 2-methyl-3-[(3-sulfanylpropanoyl)oxy]-2-{[(3-sulfanylpropanoyl)oxy]methyl}propyl 3-sulfanylpropanoate
• DTXSID3065033
• NS00023204
• 2-((3-Mercapto-1-oxopropoxy)methyl)-2-methylpropane-1,3-diyl bis(3-mercaptopropionate)
• 2-((3-mercaptopropanoyloxy)methyl)-2-methylpropane-1,3-diyl bis(3-mercaptopropanoate)
• [2-methyl-3-(3-sulfanylpropanoyloxy)-2-(3-sulfanylpropanoyloxymethyl)propyl] 3-sulfanylpropanoate
• SCHEMBL356288
• AKOS024429970

• MDL： MFCD00022103
• Inchi： 1S/C14H24O6S3/c1-14(8-18-11(15)2-5-21,9-19-12(16)3-6-22)10-20-13(17)4-7-23/h21-23H,2-10H2,1H3
• InChI Key： NNLQLBLYOHQHCV-UHFFFAOYSA-N
• SMILES： SCCC(=O)OCC(C)(COC(CCS)=O)COC(CCS)=O

Computed Properties

• Exact Mass: 384.07400
• Monoisotopic Mass: 384.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.231
• Boiling Point: 512.6°C at 760 mmHg
• Flash Point: 396.8°C
• Refractive Index: 1.526
• PSA: 195.30000
• LogP: 1.58200